Cas no 1805455-30-4 (3-Amino-6-chloromethyl-2-phenylpyridine)

• Product Name: 3-Amino-6-chloromethyl-2-phenylpyridine
• CAS No: 1805455-30-4
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 4898952
• Update Time: 2025-11-01

3-Amino-6-chloromethyl-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-chloromethyl-2-phenylpyridine

• Inchi： 1S/C12H11ClN2/c13-8-10-6-7-11(14)12(15-10)9-4-2-1-3-5-9/h1-7H,8,14H2
• InChI Key： GSAFEQGSYUBQRN-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(C2C=CC=CC=2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-6-chloromethyl-2-phenylpyridine

Introduction to 3-Amino-6-chloromethyl-2-phenylpyridine (CAS No. 1805455-30-4)

3-Amino-6-chloromethyl-2-phenylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805455-30-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring. Its structural features, including an amino group, a chloromethyl substituent, and a phenyl ring, make it a versatile intermediate in the synthesis of various bioactive molecules.

The compound’s unique structural motif positions it as a valuable building block for drug discovery initiatives. Specifically, the presence of both an amino group and a chloromethyl moiety allows for diverse functionalization strategies, enabling chemists to explore modifications that could enhance pharmacological properties such as solubility, bioavailability, and target specificity. These attributes are particularly relevant in the development of novel therapeutic agents targeting complex biological pathways.

In recent years, there has been growing interest in pyridine derivatives due to their demonstrated efficacy in modulating biological processes. For instance, studies have highlighted the potential of substituted pyridines in inhibiting kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in 3-Amino-6-chloromethyl-2-phenylpyridine suggests its utility in designing molecules that can interact with such targets with high precision.

One of the most compelling aspects of this compound is its role as a precursor in synthesizing small-molecule inhibitors. Researchers have leveraged its structural framework to develop candidates that exhibit inhibitory activity against targets relevant to inflammatory diseases and neurodegenerative disorders. The chloromethyl group, in particular, serves as a versatile handle for further chemical transformations, allowing for the introduction of additional functional groups that can fine-tune molecular interactions.

The pharmacological relevance of 3-Amino-6-chloromethyl-2-phenylpyridine has been further underscored by computational studies predicting its binding affinity to various protein targets. These virtual screening approaches have identified potential scaffolds for drug development, reinforcing its importance as a lead compound or intermediate. Moreover, the compound’s compatibility with modern synthetic methodologies enhances its appeal for medicinal chemists seeking efficient routes to novel therapeutics.

Recent advancements in synthetic chemistry have enabled more streamlined approaches to producing 3-Amino-6-chloromethyl-2-phenylpyridine, reducing costs and improving yields. Such improvements are critical for facilitating large-scale drug discovery programs where cost-effective intermediates can significantly impact project timelines and budgets. The optimization of synthetic routes also aligns with sustainability goals by minimizing waste and reducing environmental impact.

The versatility of 3-Amino-6-chloromethyl-2-phenylpyridine extends beyond oncology applications. Emerging research indicates its potential utility in antimicrobial and antiviral therapies, where pyridine derivatives have shown promise in disrupting pathogen-specific mechanisms. This broad spectrum of activity makes it an attractive candidate for multi-target drug design strategies aimed at addressing rising antimicrobial resistance challenges.

In conclusion, 3-Amino-6-chloromethyl-2-phenylpyridine (CAS No. 1805455-30-4) represents a compelling molecule with significant implications for pharmaceutical innovation. Its structural features and synthetic accessibility position it as a key intermediate in the quest for novel therapeutics targeting diverse diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry endeavors.